Cas no 1449581-64-9 ((2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene)

(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene structure
1449581-64-9 structure
Product Name:(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene
CAS No:1449581-64-9
MF:C21H20ClNO5
MW:401.840205192566
CID:5901654
PubChem ID:11954293
Update Time:2024-11-07

(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene Chemical and Physical Properties

Names and Identifiers

    • (2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene
    • CHEMBL3544974
    • EN300-1692991
    • 5-chloro-2-methyl-2,3,3a,12b-tetrahydro-1H-dibenzo[2,3:6,7]oxepino[4,5-c]pyrrole maleate
    • DB06216
    • (2Z)-but-2-enedioic acid; 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene
    • 1449581-64-9
    • SCHEMBL6029138
    • GMDCDXMAFMEDAG-BTJKTKAUSA-N
    • Org 5222
    • Inchi: 1S/C17H16ClNO.C4H4O4/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19;5-3(6)1-2-4(7)8/h2-8,14-15H,9-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: GMDCDXMAFMEDAG-BTJKTKAUSA-N
    • SMILES: ClC1C=CC2=C(C=1)C1CN(C)CC1C1C=CC=CC=1O2.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 401.1030004g/mol
  • Monoisotopic Mass: 401.1030004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 482
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.1Ų

(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo12.4.0.0^{2,6}.0^{7,12}octadeca-1(18),7,9,11,14,16-hexaene Pricemore >>

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Enamine
EN300-1692991-0.05g
(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene
1449581-64-9
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(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene
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(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene
1449581-64-9
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Enamine
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(2Z)-but-2-enedioic acid, 9-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.0^{2,6}.0^{7,12}]octadeca-1(18),7,9,11,14,16-hexaene
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